Cas no 223127-47-7 (Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 223127-47-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD09817475
• CID: 244484
• PubChem ID: 22730671
• Update Time: 2025-04-19

Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]-
• 4-(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BENZOIC ACID
• 4-(5-Trifluoromethyl-pyridin-2-yl)-benzoic acid
• 4-[5-(Trifluoromethyl)pyrid-2-yl]benzoic acid
• 4-[5-(trifluoromethyl)pyridin-2-yl]benzoic acid
• 4-(3-(Trifluoromethyl)pyridin-6-yl)benzoicacid
• 4-(5-Trifluoromethylpyridin-2-yl)benzoic acid
• CS-0328296
• 4-(5-(trifluoromethyl)pyridin-2-yl)benzoic acid
• SCHEMBL2952064
• FSLUYPHZCSKJJZ-UHFFFAOYSA-N
• A1-25719
• FSLUYPHZCSKJJZ-UHFFFAOYSA-M
• AS-5840
• 223127-47-7
• MFCD09817475
• FT-0764556
• 4-[5-(trifluoromethyl)-2-pyridyl]benzenecarboxylic acid
• DTXSID10627888

• MDL： MFCD09817475
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-5-6-11(17-7-10)8-1-3-9(4-2-8)12(18)19/h1-7H,(H,18,19)
• InChI Key： FSLUYPHZCSKJJZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 267.05100
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 3.46560

Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]- Security Information

• HazardClass：IRRITANT